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Clinical Trial Data for HER2 Exon 20 Mutant NSCLC

Drug / Agent Trial Name / Study
Objective
Response
Rate (ORR)

Median
Progression-Free
Survival (mPFS)

Key Grade 3+
Adverse Events
(≥20%)

Poziotinib (Pan-

HER TKI)

ZENITH20-2

(Phase II, n=90,
previously treated)

[1] [2]

27.8% 5.5 months Rash (48.9%),

Diarrhea (25.6%),
Stomatitis (24.4%)

[1]

Poziotinib (Pan-

HER TKI)

ZENITH20-4

(Phase II,
previously

untreated) [2]

41% 5.6 months -

Trastuzumab
Deruxtecan (T-
DXd, ADC)

DESTINY-Lung01

(Phase II, n=91,
previously treated)

[3] [2]

55% 8.2 months Neutropenia (19%),

Anemia (10%) [3]

Pyrotinib (Pan-

HER TKI)

Multicenter Phase

II (n=78) [1]

19.2% 5.6 months Diarrhea (16.7%)

[1]
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Detailed Experimental Protocols

The data in the table above primarily comes from Phase II, open-label, single-arm clinical trials. Here is a

detailed breakdown of the methodologies used in these key studies:

Study Design: The ZENITH20 trial (Cohort 2), which evaluated poziotinib for HER2 exon 20

mutations, was a multicenter, single-arm, open-label Phase II study (NCT03318939) [1].
Patient Population: The study enrolled patients with advanced, previously treated NSCLC
harboring HER2 exon 20 insertion mutations. Participants were required to have measurable
disease per RECIST v1.1 criteria [4].

Intervention: Enrolled patients received poziotinib orally at a dose of 16 mg, once daily, in 28-day
cycles until disease progression or unacceptable toxicity [1] [4].

Endpoints Assessment:
Primary Endpoint: Objective Response Rate (ORR), defined as the proportion of patients

with a complete or partial response confirmed by a subsequent scan at least 28 days later [4].
Secondary Endpoints: Included Progression-Free Survival (PFS) (time from first dose to

disease progression or death), Duration of Response (DoR), Disease Control Rate (DCR), and
safety [1] [4].

Assessment Method: Tumor response was evaluated by radiologists using CT or MRI scans
performed at baseline and then every 8 weeks, with interpretations based on RECIST v1.1
guidelines [4].

Safety Monitoring: Adverse events were continuously monitored and graded according to the

National Cancer Institute Common Terminology Criteria for Adverse Events (CTCAE) version
4.03 [4].

HER2 Signaling Pathway and Poziotinib's Mechanism

The following diagram illustrates the role of HER2 in oncogenic signaling and the mechanism of action of

poziotinib. As an irreversible pan-HER inhibitor, poziotinib blocks the signaling that drives cancer cell

growth and survival [4].
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Summary and Research Context

Efficacy Profile: Poziotinib shows meaningful antitumor activity in a patient population with
historically limited options. The ORR of 27.8% and PFS of 5.5 months in pretreated patients indicate

it can effectively target this mutation [1] [4]. Its efficacy appears to be higher in treatment-naïve
patients, with an ORR of 41% [2].

Safety Profile: The clinical activity comes with a significant toxicity burden, particularly high rates
of dermatological and gastrointestinal adverse events, which require proactive management [1].

Comparative Context: When compared to other available therapies, the antibody-drug conjugate
Trastuzumab Deruxtecan (T-DXd) has demonstrated higher ORR and longer PFS in a similar

patient population, though with a different toxicity profile, primarily hematological [3] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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